Cas no 86060-90-4 (Fmoc-Pro-OPfp)

• Product Name: Fmoc-Pro-OPfp
• CAS No: 86060-90-4
• MF: C₂₆H₁₈F₅NO₄
• MW: 503.417444705963
• MDL: MFCD00065672
• CID: 720775
• PubChem ID: 57650971
• Update Time: 2024-10-26

Fmoc-Pro-OPfp Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylicacid, 1-(9H-fluoren-9-ylmethyl) 2-(pentafluorophenyl) ester, (2S)-
• Fmoc-L-proline pentafluorophenyl ester
• Fmoc-L-Pro-OPfp
• Fmoc-Pro-OPfp
• H-Pro-NH2
• Fmoc-L-Pro pentafluorophenyl ester
• Fmoc-proline perfluorophenyl ester
• Fmoc-Pro-pentafluorophenyl ester
• N-(9-Fluorenylmethoxycarbonyl)-L-proline pentafluorophenyl ester
• N-(Fluorenylmethoxycarbonyl)proline pentafluorophenyl ester
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-proline pentafluorphenyl ester
• CQBLOHXKGUNWRV-SFHVURJKSA-N
• AX8131405
• ST24030721
• 1-(9H-Fluorene-9-ylmethoxycarbonyl)-L-proline pentafluorophen
• 1,2-Pyrrolidinedicarboxylic acid, 1-(9H-fluoren-9-ylmethyl) 2-(pentafluorophenyl) ester, (S)- (ZCI)
• 1-(9H-Fluoren-9-ylmethyl) 2-(pentafluorophenyl) (2S)-1,2-pyrrolidinedicarboxylate (ACI)
• N-9-Fluorenylmethoxycarbonyl-L-proline pentafluorophenyl ester
• 1-O-(9H-fluoren-9-ylmethyl) 2-O-(2,3,4,5,6-pentafluorophenyl) (2S)-pyrrolidine-1,2-dicarboxylate
• 86060-90-4
• 1,2-Pyrrolidinedicarboxylicacid,1-(9H-fluoren-9-ylmethyl)2-(pentafluorophenyl)ester,(2S)-
• CS-W013823
• DS-16204
• DA-73509
• DTXSID30369899
• SCHEMBL3056823
• F11064
• Fmoc-Pro-OPfp, >=96.0%
• 1-(9H-FLUOREN-9-YLMETHYL) 2-(2,3,4,5,6-PENTAFLUOROPHENYL) (2S)-PYRROLIDINE-1,2-DICARBOXYLATE
• HY-W013107
• (S)-1-(9H-fluoren-9-yl)methyl 2-perfluorophenyl pyrrolidine-1,2-dicarboxylate
• MFCD00065672
• AKOS015902492

• MDL： MFCD00065672
• Inchi： 1S/C26H18F5NO4/c27-19-20(28)22(30)24(23(31)21(19)29)36-25(33)18-10-5-11-32(18)26(34)35-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17-18H,5,10-12H2/t18-/m0/s1
• InChI Key： CQBLOHXKGUNWRV-SFHVURJKSA-N
• SMILES： C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(N1CCC[C@H]1C(=O)OC1C(F)=C(F)C(F)=C(F)C=1F)=O

Computed Properties

• Exact Mass: 503.11600
• Monoisotopic Mass: 503.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 5.7

Experimental Properties

• Color/Form: White powder block
• Density: 1.455±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 127-129 °C (lit.)
• Boiling Point: 573.3±50.0 °C at 760 mmHg
• Flash Point: 300.5±30.1 °C
• Refractive Index: 1.582
• Solubility: Insuluble (8.6E-7 g/L) (25 ºC),
• PSA: 55.84000
• LogP: 5.63890
• Solubility: Not determined
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Fmoc-Pro-OPfp Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters